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Compound of Interest

Compound Name: Acetyl-PHF6 amide TFA

Cat. No.: B6295714

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetyl-PHF6 amide (Ac-VQIVYK-NH2) is a synthetic hexapeptide derived from the microtubule-
associated protein tau.[1][2] Specifically, it corresponds to the PHF6 (Paired Helical Filament 6)
segment, a critical sequence for tau protein aggregation, which is a hallmark of
neurodegenerative diseases such as Alzheimer's.[3][4][5] The N-terminal acetylation and C-
terminal amidation of this peptide enhance its stability by mimicking a native peptide bond and
neutralizing terminal charges.[6] Due to its amyloidogenic nature, proper handling and
preparation of Acetyl-PHF6 amide solutions are critical for reproducible experimental results.[1]
[7] These application notes provide detailed protocols for the preparation of stock solutions of
Acetyl-PHF6 amide TFA in dimethyl sulfoxide (DMSO).
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Property Value Reference
Sequence Ac-Val-GIn-lle-Val-Tyr-Lys-NH2  [8]
Molecular Formula C38H64N808 [7]
Molecular Weight (Free Base) 760.98 g/mol [7]
Molecular Weight (TFA Salt) ~903.99 g/mol 9]
Appearance White to off-white lyophilized 7]

powder

N -20°C to -80°C, protect from
Storage (Lyophilized) ] ] [7]
moisture and light

olubili | led Stock C :

Recommended
Solvent . Notes Reference
Concentration

High solubility (up to
Dimethy! Sulfoxide 9 y (up

1-5 mg/mL 67.5 mg/mL reported). 7
(DMSO) g g ported).  [7]
[710]
Useful for pre-
1,1,1,3,3,3- .
treatment to obtain a
Hexafluoro-2-propanol 1 mg/mL ] ) [7]
monomeric peptide
(HFIP) )
film.[7]

) Reconstitute and
0.1% Ammonium

) 1 mg/mL immediately dilute in [7]
Hydroxide (NH4OH)

experimental buffer.[7]

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL Acetyl-PHF6 Amide
TFA Stock Solution in DMSO

This protocol describes the preparation of a 1 mg/mL stock solution of Acetyl-PHF6 amide
TFA in DMSO.
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Materials:

Acetyl-PHF6 amide TFA (lyophilized powder)

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Sterile, low-binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional)

Desiccator

Procedure:

Equilibration: Before opening, allow the vial of lyophilized Acetyl-PHF6 amide TFA to
equilibrate to room temperature in a desiccator for at least 30 minutes. This prevents
condensation of moisture, which can affect peptide stability.[7]

Centrifugation: Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

Solvent Addition: Carefully open the vial and add the appropriate volume of anhydrous
DMSO to achieve a 1 mg/mL concentration. For example, to prepare 1 mL of a 1 mg/mL
solution, add 1 mL of DMSO to 1 mg of the peptide.

Dissolution: Close the vial tightly and gently vortex for 1-2 minutes to facilitate dissolution.[7]
If the peptide does not fully dissolve, brief sonication in a water bath may be used.[6]

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in
sterile, low-binding microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw
cycles which can degrade the peptide.

Storage: Store the aliquots at -20°C or -80°C, protected from light.[7] When stored in DMSO,
freezing at -30°C is recommended.
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Protocol 2: Pre-treatment with HFIP for Monomeric
Acetyl-PHF6 Amide

For experiments sensitive to pre-existing aggregates, a pre-treatment step using HFIP is
recommended to ensure the peptide is in a monomeric state before reconstitution in DMSO.[6]

[7]

Materials:

Acetyl-PHF6 amide TFA (lyophilized powder)

1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)

Nitrogen gas source

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Sterile, low-binding microcentrifuge tubes
Procedure:

 Dissolution in HFIP: Following steps 1 and 2 from Protocol 1, dissolve the peptide in HFIP at
a concentration of 1 mg/mL. Vortex briefly to ensure complete dissolution.[7]

e Solvent Evaporation: Evaporate the HFIP under a gentle stream of nitrogen gas to form a
thin peptide film at the bottom of the vial.[7]

e Reconstitution in DMSO: Immediately reconstitute the resulting peptide film in the desired
volume of DMSO as described in Protocol 1 (steps 3-6).[7]

Mandatory Visualization
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Workflow for Preparing Acetyl-PHF6 Amide TFA Stock Solution
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Centrifuge vial to
pellet the powder

Add anhydrous DMSO to
the desired concentration
(e.g., 1 mg/mL)

Vortex or sonicate
to ensure complete
dissolution

Aliquot into single-use,
low-binding tubes

Store aliquots at
-20°C to -80°C

Click to download full resolution via product page

Caption: Workflow for Acetyl-PHF6 Amide TFA Stock Solution Preparation.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b6295714?utm_src=pdf-body-img
https://www.benchchem.com/product/b6295714?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6295714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

HFIP Pre-treatment Workflow for Monomeric Peptide
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Caption: HFIP Pre-treatment for Monomeric Acetyl-PHF6 Amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Acetyl-PHF6 Amide
TFA in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b62957 14#preparing-acetyl-phf6-amide-tfa-stock-
solutions-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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